Cas no 62903-69-9 (1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl-)

• Product name: 1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl-
• CAS No: 62903-69-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1647778

1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl-

• Inchi： 1S/C11H12N2O2/c1-7-3-4-9-8(5-7)11(15)12-6-10(14)13(9)2/h3-5H,6H2,1-2H3,(H,12,15)
• InChI Key： NJTJXKLVGGVKRN-UHFFFAOYSA-N
• SMILES： N1(C)C2=CC=C(C)C=C2C(=O)NCC1=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Melting Point: 170 °C(Solv: ethanol (64-17-5); acetone (67-64-1))
• Boiling Point: 581.9±50.0 °C(Predicted)
• PSA: 49.41
• pka: 13.21±0.20(Predicted)